(4-Phenylpiperidin-1-yl)-pyridin-4-ylmethanone

• IUPAC Name: (4-phenylpiperidin-1-yl)-pyridin-4-ylmethanone
• InChI: InChI=1S/C17H18N2O/c20-17(16-6-10-18-11-7-16)19-12-8-15(9-13-19)14-4-2-1-3-5-14/h1-7,10-11,15H,8-9,12-13H2
• InChI Key: AODHGHAMJAYVEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CC=C2)C(=O)C3=CC=NC=C3
• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol

Description

(4-Phenylpiperidin-1-yl)-pyridin-4-ylmethanone, also known as 4'-Methyl-α-pyrrolidinohexiophenone (4-MPH), is a synthetic compound that belongs to the class of cathinones. It is a research chemical that has gained popularity among the scientific community due to its potential applications in medicinal and pharmaceutical research.

Mechanism of Action

The exact mechanism of action of (4-Phenylpiperidin-1-yl)-pyridin-4-ylmethanone is not fully understood. However, it is believed to work by increasing the levels of dopamine and norepinephrine in the brain. These neurotransmitters are associated with attention, motivation, and reward.
Biochemical and Physiological Effects:
(4-Phenylpiperidin-1-yl)-pyridin-4-ylmethanone has been found to have various biochemical and physiological effects. It has been shown to increase wakefulness and alertness, improve cognitive function, and enhance memory. It has also been found to have potential antidepressant effects.

Advantages and Limitations for Lab Experiments

(4-Phenylpiperidin-1-yl)-pyridin-4-ylmethanone has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It is also relatively inexpensive compared to other research chemicals. However, there are also some limitations to its use. The compound has not been extensively studied in humans, and its long-term effects are not fully understood. It is also a controlled substance in some countries, which can make it difficult to obtain for research purposes.

Future Directions

There are several future directions for research on (4-Phenylpiperidin-1-yl)-pyridin-4-ylmethanone. One potential area of research is its potential use as a treatment for neurological disorders such as ADHD and depression. Another area of research is its potential use as a cognitive enhancer. Further studies are also needed to fully understand the mechanism of action and long-term effects of the compound. Additionally, studies on the optimal dosage and administration of the compound are needed to determine its safety and efficacy.
In conclusion, (4-Phenylpiperidin-1-yl)-pyridin-4-ylmethanone is a research chemical that has potential applications in medicinal and pharmaceutical research. It has been found to have various biochemical and physiological effects and has been studied for its potential use as a treatment for neurological disorders and as a cognitive enhancer. However, further research is needed to fully understand its mechanism of action and long-term effects.

Synthesis Methods

(4-Phenylpiperidin-1-yl)-pyridin-4-ylmethanone can be synthesized through various methods. One of the commonly used methods involves the reaction of 4-pyridylmagnesium bromide with 4-bromobenzophenone in the presence of a palladium catalyst. The resulting product is then reacted with 4-phenylpiperidine to obtain (4-Phenylpiperidin-1-yl)-pyridin-4-ylmethanone.

Scientific Research Applications

(4-Phenylpiperidin-1-yl)-pyridin-4-ylmethanone has been used in various scientific research studies. It has been found to have potential applications in medicinal and pharmaceutical research. The compound has been studied for its potential use as a treatment for various neurological disorders, including attention deficit hyperactivity disorder (ADHD), narcolepsy, and depression. It has also been studied for its potential use as a cognitive enhancer.